Cas no 395-45-9 (2-(Trifluoromethyl)styrene)

• Product Name: 2-(Trifluoromethyl)styrene
• CAS No: 395-45-9
• MF: C₉H₇F₃
• MW: 172.147093057632
• MDL: MFCD00035984
• CID: 315976
• PubChem ID: 2778198
• Update Time: 2025-11-02

2-(Trifluoromethyl)styrene Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)-2-vinylbenzene
• 1-ethenyl-2-(trifluoromethyl)benzene
• 1-Trifluoromethyl-2-Vinyl-Benzene
• 2-(TRIFLUOROMETHYL)STYRENE
• Benzene,1-ethenyl-2-(trifluoromethyl)-
• 2-CF3-styrene
• 2-ethenylbenzotrifluoride
• 2-Trifluoromethylstyrene
• 2-trifluorostyrene
• 2-Vinylbenzotrifluoride
• EINECS 206-902-2
• o-trifluoromethylstyrene
• 395-45-9
• BENZENE, 1-ETHENYL-2-(TRIFLUOROMETHYL)-
• CS-0077326
• FT-0608978
• DTXSID30192644
• SY274249
• NS00043218
• 2-(Trifluoromethyl)styrene, 99%, contains 0.1% 4-tert-butylcatechol as inhibitor
• C9H7F3
• MFCD00035984
• AKOS009156695
• o-(Trifluoromethyl)styrene
• 3JKL69Y4NV
• EN300-1931095
• PS-8663
• Benzene, ethenyl(trifluoromethyl)-
• a-trifluoromethylstyrene
• SCHEMBL165004
• SQVJBKZESLGCRJ-UHFFFAOYSA-N
• 98% pound notcontains TBC as inhibitor
• 2-(Trifluoromethyl)styrene

• MDL： MFCD00035984
• Inchi： 1S/C9H7F3/c1-2-7-5-3-4-6-8(7)9(10,11)12/h2-6H,1H2
• InChI Key： VGWWQZSCLBZOGK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C=C)(F)F

Computed Properties

• Exact Mass: 172.05000
• Monoisotopic Mass: 172.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 145.2±0.0 ºC (760 Torr),
• Flash Point: 42.2±0.0 ºC,
• Refractive Index: n20/D 1.47(lit.)
• Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.34840
• Solubility: Not determined

2-(Trifluoromethyl)styrene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Trifluoromethyl)styrene

Exploring the Versatile Applications and Properties of 2-(Trifluoromethyl)styrene (CAS No. 395-45-9)

2-(Trifluoromethyl)styrene (CAS No. 395-45-9) is a highly valuable fluorinated aromatic compound that has garnered significant attention in both academic research and industrial applications. Known for its unique chemical properties, this compound serves as a crucial building block in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. The presence of the trifluoromethyl group enhances its reactivity and stability, making it a preferred choice for various chemical transformations.

One of the most notable features of 2-(Trifluoromethyl)styrene is its role in polymerization reactions. Researchers have extensively studied its use in creating high-performance polymers with exceptional thermal and chemical resistance. These polymers are increasingly sought after in industries such as electronics, aerospace, and automotive, where durability and performance under extreme conditions are paramount. The growing demand for lightweight and robust materials has further propelled the interest in this compound.

In the pharmaceutical sector, 2-(Trifluoromethyl)styrene is a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, making it a valuable moiety in medicinal chemistry. Recent studies have highlighted its potential in developing novel therapeutics for conditions such as inflammation, cancer, and infectious diseases. This aligns with the current trend of fluorinated compounds in drug discovery, a topic frequently searched in scientific databases and AI-driven research platforms.

Another area where 2-(Trifluoromethyl)styrene shines is in the development of advanced agrochemicals. The compound's ability to enhance the efficacy and selectivity of pesticides and herbicides has made it a focal point in sustainable agriculture. With the global push towards reducing environmental impact, the demand for eco-friendly agrochemicals has surged, and this compound is at the forefront of innovation in this field.

From a market perspective, the demand for 2-(Trifluoromethyl)styrene is expected to grow steadily, driven by its diverse applications and the increasing adoption of fluorinated compounds across industries. Manufacturers and suppliers are investing in scalable synthesis methods to meet this demand, ensuring a stable supply chain for researchers and industrial users alike. The compound's versatility and performance make it a standout choice in the competitive landscape of specialty chemicals.

In conclusion, 2-(Trifluoromethyl)styrene (CAS No. 395-45-9) is a multifaceted compound with significant potential across multiple sectors. Its unique properties, coupled with the growing interest in fluorinated compounds, position it as a critical component in modern chemistry and industry. Whether in advanced materials, pharmaceuticals, or agrochemicals, this compound continues to pave the way for innovation and sustainability.